Cas no 1707391-88-5 (2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile)

2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile is a heterocyclic organic compound featuring a fused pyrindine core with chloro, propyl, and nitrile functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro and nitrile substituents enhance reactivity, enabling selective modifications, while the propyl group contributes to lipophilicity, influencing solubility and binding properties. Its rigid bicyclic framework offers stability, making it suitable for further derivatization. This compound is valuable for constructing complex molecules, with potential utility in medicinal chemistry for targeting specific biological pathways. Handling requires standard precautions for halogenated and nitrile-containing compounds.

2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile structure

1707391-88-5 structure

Product Name:2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile

CAS No:1707391-88-5

MF:C₁₂H₁₃ClN₂

MW:220.698021650314

CID:5210637

Update Time:2025-06-13

2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
- 5H-Cyclopenta[b]pyridine-3-carbonitrile, 2-chloro-6,7-dihydro-4-propyl-
- Inchi： 1S/C12H13ClN2/c1-2-4-8-9-5-3-6-11(9)15-12(13)10(8)7-14/h2-6H2,1H3
- InChI Key： WJXPCLGIFXLOLC-UHFFFAOYSA-N
- SMILES： C12CCCC1=C(CCC)C(C#N)=C(Cl)N=2

2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508852-1g	2-Chloro-4-propyl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile	1707391-88-5	97%	1g	$505	2022-06-12

2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Additional information on 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile

Introduction to 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile (CAS No. 1707391-88-5)

2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1707391-88-5, belongs to the pyrindine class of nitrogen-containing heterocycles, which are widely recognized for their role in medicinal chemistry. The presence of a chloro substituent at the 2-position and a propyl group at the 4-position, along with a cyano group at the 3-position, contributes to its distinct chemical profile and reactivity.

The synthesis and characterization of 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile have been subjects of extensive research, particularly in the development of novel pharmaceutical agents. The compound's structural framework allows for modifications that can enhance its pharmacological properties, making it a valuable scaffold for drug discovery. Recent studies have highlighted its potential in inhibiting various enzymatic targets, which could lead to applications in treating inflammatory diseases, cancer, and neurological disorders.

In the context of modern drug design, the incorporation of nitrogen heterocycles like 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile into molecular frameworks has been shown to improve binding affinity and selectivity. The chloro group at the 2-position can participate in hydrogen bonding or π-stacking interactions with biological targets, while the propyl chain adds steric bulk that can fine-tune receptor binding. Additionally, the cyano group at the 3-position can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are common in bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile with high precision. Molecular docking studies have revealed that this compound can interact with proteins involved in signal transduction pathways, suggesting its potential as an inhibitor of kinases or other enzymes implicated in disease mechanisms. These findings align with the growing interest in developing small-molecule modulators for precision medicine approaches.

The pharmacokinetic properties of 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile are also under investigation. Preliminary data indicate that this compound exhibits reasonable solubility and stability under physiological conditions, which are critical factors for its bioavailability. Furthermore, its metabolic pathways have been studied to assess potential side effects and drug-drug interactions. These assessments are essential for ensuring the safety and efficacy of any therapeutic applications.

In conclusion, 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile (CAS No. 1707391-88-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.